Cas no 2287300-06-3 (3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine)

• Product Name: 3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine
• CAS No: 2287300-06-3
• MF: C₁₂H₁₄ClNO
• MW: 223.698662281036
• CID: 5880100
• PubChem ID: 137942884
• Update Time: 2025-05-19

3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine
• EN300-6762067
• 2287300-06-3

• Inchi： 1S/C12H14ClNO/c1-15-10-4-8(2-3-9(10)13)11-5-12(14,6-11)7-11/h2-4H,5-7,14H2,1H3
• InChI Key： AQRJCNICCSCMRU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C12CC(C1)(C2)N

Computed Properties

• Exact Mass: 223.0763918g/mol
• Monoisotopic Mass: 223.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine

Introduction to 3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine (CAS No: 2287300-06-3)

3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine is a highly intriguing compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative, characterized by its fused cyclopropane and cyclopentane rings, exhibits a complex spatial arrangement that influences its chemical reactivity and potential biological activity. The presence of both chloro and methoxy substituents on the aromatic ring further enhances its synthetic utility and pharmacological interest.

The compound’s molecular structure, featuring a bicyclo[1.1.1]pentan-1-amine core, imparts a rigid conformation that can be exploited in drug design to optimize binding affinity and selectivity. This structural motif is not uncommon in bioactive molecules, where the constrained geometry often mimics natural product scaffolds or key pharmacophoric elements. The 4-Chloro-3-methoxyphenyl moiety adds an additional layer of complexity, providing sites for hydrogen bonding, dipole-dipole interactions, or even π-stacking interactions with biological targets.

In recent years, there has been a surge in the exploration of bicyclic compounds for their potential therapeutic applications. The bicyclo[1.1.1]pentan-1-amine scaffold has been particularly studied for its role in modulating enzyme activity and receptor binding. For instance, derivatives of this core structure have shown promise in inhibiting kinases and other protein targets involved in cancer signaling pathways. The incorporation of electron-withdrawing groups like chlorine enhances electrophilicity, making the molecule more susceptible to nucleophilic attack in drug conjugation strategies.

The 4-Chloro-3-methoxyphenyl substituent is particularly noteworthy due to its ability to influence electronic properties through resonance effects. This aromatic group can modulate the reactivity of the adjacent amine functionality, allowing for diverse functionalization patterns. Such versatility is crucial in medicinal chemistry, where subtle changes in molecular structure can lead to significant shifts in biological activity. Researchers have leveraged this property to develop novel analogs with enhanced potency or selectivity against specific disease targets.

Recent advances in computational chemistry have enabled more accurate predictions of the pharmacokinetic properties of such complex molecules. Molecular docking studies using 3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine have revealed potential binding modes with various therapeutic targets, including transcription factors and G protein-coupled receptors (GPCRs). These simulations not only guide experimental design but also help in understanding the structural determinants of biological activity.

The synthesis of this compound presents an interesting challenge due to its strained cyclic system. Traditional synthetic routes often involve multi-step sequences with careful control over reaction conditions to avoid unwanted side products. Advances in catalytic methods have recently provided more efficient pathways to construct the bicyclic core, reducing the need for harsh reagents or extensive purification steps.

In the realm of drug discovery, 3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine serves as a valuable building block for library synthesis programs aimed at identifying novel bioactive molecules. Its structural features make it amenable to diversification through combinatorial chemistry approaches, allowing researchers to explore a wide spectrum of chemical space efficiently.

The compound’s potential extends beyond traditional small-molecule drug development into areas such as polymer chemistry and material science. The rigid bicyclic framework can impart unique mechanical properties when incorporated into macromolecular structures, making it a candidate for advanced materials research.

As interest in bioorthogonal chemistry grows, derivatives of this molecule could find applications in probe development and labeling strategies for biological imaging techniques like fluorescence microscopy or positron emission tomography (PET). The presence of functional handles like the amine group allows for facile conjugation with probes or reporters without compromising core structural integrity.

Ethical considerations are paramount when developing new pharmaceuticals derived from compounds like 3-(4-Chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-amine. Rigorous safety evaluations must be conducted before advancing into clinical trials to ensure both efficacy and minimal toxicity profiles are achieved.

The future directions for research on this compound are multifaceted: exploring new synthetic methodologies, investigating its role as an intermediate in drug development pipelines, and studying its interactions with biological systems at both molecular and cellular levels will continue to drive innovation within this field.